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Propyl cyclohexanecarboxylate (CAS No. 6739-34-0) is an ester of cyclohexanecarboxylic
acid and propanol.[1][2][3] Structurally, it consists of a saturated six-membered cyclohexane
ring attached to a carboxyl group, which is esterified with a propyl chain.[2][4] While not a
household name, this molecule serves as a valuable intermediate and building block in various
sectors, including the synthesis of pharmaceutical agents and agrochemicals.[5] Its
physicochemical properties, such as moderate hydrophobicity and a liquid state at room
temperature, make it a versatile substrate for further chemical modification.[5]

This guide provides an in-depth examination of the core chemical properties, synthesis
protocols, and spectroscopic characterization of propyl cyclohexanecarboxylate. It is
designed for researchers and drug development professionals who require a comprehensive
understanding of this compound for application in their work. We will move beyond simple data
recitation to explore the causality behind its chemical behavior and the logic underpinning its
synthesis and analysis.

Caption: Chemical Structure of Propyl Cyclohexanecarboxylate.

Part 1: Core Physicochemical Properties
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A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. These parameters dictate solvent choice, reaction

conditions, purification methods, and potential safety considerations. The properties of propyl

cyclohexanecarboxylate are summarized below.

Table 1: Key Physicochemical and Computed Properties

Property Value Source
CAS Number 6739-34-0 [11[2][3]
Molecular Formula C10H1802 [1112114]
Molecular Weight 170.25 g/mol [1][2][5]
IUPAC Name propyl cyclohexanecarboxylate  [2]
Boiling Point 214.9 °C at 760 mmHg [1][6]
Density 0.961 g/cm?3 [1]

Flash Point 78 °C [1][6]

Vapor Pressure

0.152 mmHg at 25°C

[1]

Refractive Index

~1.4486 (estimate)

[1]

LogP (o/w) 2.52 - 3.30 (estimated) [11[5]16]
Hydrogen Bond Acceptor

ydrog p ’ [1]
Count
Hydrogen Bond Donor Count 0 [1]
Rotatable Bond Count 4 [1]

Canonical SMILES

CCCOC(=0)Cc1cccecect

[1](2]

| INChiKey | UBEVLTHYAFYOEU-UHFFFAOYSA-N |[2][4] |

Part 2: Synthesis and Purification
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The most common and direct method for preparing propyl cyclohexanecarboxylate is the
Fischer-Speier esterification.[7][8][9] This acid-catalyzed reaction involves the condensation of
a carboxylic acid (cyclohexanecarboxylic acid) with an alcohol (n-propanol).

Underlying Principle: Fischer Esterification

The Fischer esterification is a classic equilibrium-controlled reaction.[7][8] The mechanism is
initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid
catalyst (e.g., H2SOa). This protonation significantly increases the electrophilicity of the
carbonyl carbon, making it susceptible to nucleophilic attack by the alcohol. The resulting
tetrahedral intermediate undergoes a proton transfer, followed by the elimination of a water
molecule to yield the protonated ester. Deprotonation of this species regenerates the acid
catalyst and provides the final ester product.

To achieve a high yield, the equilibrium must be shifted towards the products. This is
accomplished by adhering to Le Chatelier's Principle, typically by using a large excess of one
of the reactants (usually the less expensive alcohol) or by removing water as it is formed, often
through azeotropic distillation.[8][9]

Nucleophilic Attack
Propanol (R-OH) iia[ﬁmamdra\\mevmed\ate)—b[wm T

Click to download full resolution via product page

Caption: Mechanism of the Fischer-Speier Esterification.

Detailed Experimental Protocol

This protocol describes a standard laboratory-scale synthesis. All operations should be
conducted in a well-ventilated fume hood, with appropriate personal protective equipment.

Reagents & Equipment:
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» Cyclohexanecarboxylic acid

e n-Propanol (anhydrous)

o Concentrated Sulfuric Acid (H2S0a4)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

o Saturated Sodium Chloride (NaCl) solution (Brine)

¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)

e Round-bottom flask, reflux condenser, heating mantle, separatory funnel
« Distillation apparatus

Procedure:

e Reaction Setup: To a 250 mL round-bottom flask, add cyclohexanecarboxylic acid (e.g., 0.1
mol) and an excess of n-propanol (e.g., 0.3-0.5 mol).

o Catalyst Addition: While gently swirling the flask, slowly and carefully add concentrated
sulfuric acid (approx. 1-2 mL). Causality Note: The acid acts as a catalyst; adding it slowly
prevents excessive heat generation.

» Reflux: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux using a
heating mantle. Maintain reflux for 2-4 hours. The reaction progress can be monitored by
Thin Layer Chromatography (TLC). Moderate yields of 60-75% are typical for this method.[5]

o Workup - Quenching and Extraction:
o Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate
(approx. 100 mL).

o Wash the organic layer sequentially with:
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= Water (2 x 50 mL) to remove the bulk of the excess propanol and sulfuric acid.

» Saturated NaHCOs solution (2 x 50 mL) to neutralize any remaining sulfuric acid and
unreacted cyclohexanecarboxylic acid. Self-Validation: Observe for CO2 evolution,
which indicates successful neutralization. Continue washing until no more gas evolves.

= Brine (1 x 50 mL) to remove residual water and break any emulsions.

e Drying and Filtration:
o Transfer the washed organic layer to an Erlenmeyer flask.

o Add anhydrous MgSOa4 or Na2SOa, swirl, and let it stand for 10-15 minutes to remove
dissolved water.

o Filter the solution to remove the drying agent.
« Purification:
o Remove the bulk of the solvent using a rotary evaporator.

o Purify the resulting crude oil by fractional distillation under atmospheric or reduced
pressure to obtain pure propyl cyclohexanecarboxylate (Boiling Point: ~215 °C).[6]
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Caption: General workflow for synthesis and purification.

Part 3: Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of the synthesized
product. The key spectral features for propyl cyclohexanecarboxylate are outlined below.

Infrared (IR) Spectroscopy

The IR spectrum provides definitive evidence of the ester functional group.
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e C=0 Stretch: A very strong and sharp absorption peak is expected near 1740 cm~1.[5] This is
the most characteristic signal for a saturated aliphatic ester.

e C-O Stretch: Strong C-O stretching vibrations will appear in the fingerprint region, typically
between 1250-1050 cm~1.[5]

e C-H Stretch: Aliphatic C-H stretching from the cyclohexane and propyl groups will be
observed just below 3000 cm~1 (typically 2950-2850 cm™1).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information by probing the chemical
environment of *H and 3C nuclei.

e 'HNMR:
o Propyl Group:
» -O-CHz-: Atriplet at ~4.0 ppm, coupled to the adjacent methylene group.
» -CH2-: A sextet (or multiplet) at ~1.6-1.7 ppm.
» -CHs: Atriplet at ~0.9 ppm, the most upfield signal.
o Cyclohexane Ring:

» -CH-CO-: Amultiplet (often a triplet of triplets) for the single proton alpha to the carbonyl
group, shifted downfield to ~2.2-2.4 ppm.

» -CH2-: A complex series of overlapping multiplets for the remaining 10 protons of the
cyclohexane ring, typically found between 1.0-2.0 ppm.[5]

o BC NMR:

o C=0 (Carbonyl Carbon): The ester carbonyl carbon will appear significantly downfield,
typically around ~176 ppm.
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o -O-CH:z-: The carbon of the propyl group attached to the ester oxygen will be found around
~65-70 ppm.

o Cyclohexane Carbons: The carbons of the cyclohexane ring will appear in the aliphatic
region, typically between ~25-45 ppm.

o Propyl Carbons: The remaining two carbons of the propyl chain will be found further
upfield, with the terminal methyl carbon being the most shielded (~10 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.

e Molecular lon (M*): The molecular ion peak should be observed at m/z = 170, corresponding
to the exact mass of C1o0H1s802.[1][2]

o Key Fragments: Common fragmentation patterns for esters include McLafferty
rearrangement and alpha-cleavage, leading to characteristic fragment ions. Expect to see
peaks corresponding to the loss of the propoxy group or parts of the propyl chain.

Part 4: Applications & Relevance in Drug
Development

Propyl cyclohexanecarboxylate is primarily used as a chemical intermediate. Its structure
allows for modification at several key positions:

» The Cyclohexane Ring: The ring can be functionalized, for example, through alkylation,
which can lead to precursors for compounds like tricyclic antidepressants.[5]

e The Propyl Chain: The chain can be modified to produce derivatives used in the synthesis of
herbicides.[5]

o Ester Moiety: The ester itself can be hydrolyzed back to the carboxylic acid or converted into
an amide. Cyclohexanecarboxamide derivatives have been investigated for their
anticonvulsant and analgesic properties.[5]
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In drug development, the cyclohexyl group is a common bioisostere for a phenyl ring, used to
improve metabolic stability or modify lipophilicity without drastically altering the molecule's
conformation. Therefore, propyl cyclohexanecarboxylate serves as a readily available
starting material for synthesizing analogs of existing drugs where a saturated ring is desired.

Part 5: Safety and Handling

» Hazards: Propyl cyclohexanecarboxylate is a combustible liquid.[1][6] While specific
toxicity data is limited, related compounds like cyclohexanecarboxylic acid are known to
cause skin and serious eye irritation.[10][11] It is prudent to handle the ester with similar

precautions.
e Handling:
o Use in a well-ventilated area or fume hood.[12]
o Keep away from heat, sparks, and open flames.[12]

o Wear appropriate personal protective equipment, including safety goggles, chemical-
resistant gloves, and a lab coat.[10][11]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][12]
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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